Cas no 480424-84-8 (2,3-Difluoro-4-formylphenylboronic acid)

480424-84-8 structure
Product Name:2,3-Difluoro-4-formylphenylboronic acid
CAS No:480424-84-8
Molecular Formula:C7H5BO3F2
Molecular Weight:185.9206
MDL:MFCD04039907
CID:828906
PubChem ID:3517812
2,3-Difluoro-4-formylphenylboronic acid Properties
Names and Identifiers
-
- (2,3-Difluoro-4-formylphenyl)boronic acid
- 2 3-DIFLUORO-4-FORMYPHENYLBORONIC ACID
- 2,3-Difluoro-4-formylphenylboronic acid
- 2,3-(TETRAFLUOROBENZO)-BICYCLO[2,2,2]OCT-5-EN-7-ONE
- 2,3-Difluoro-4-formylbenzeneboronic acid
- AB17458
- (2,3-difluoro-4-formylphenyl)boronicacid
- 480424-84-8
- BS-22790
- CS-0134554
- EN300-335972
- AKOS005256472
- DTXSID70393239
- DTXCID20344099
- MFCD04039907
- BP-20601
- SCHEMBL1786787
- D71335
- (2,3-difluoro-4-formylphenyl)boronic acid
-
- MDL: MFCD04039907
- InChIKey: LZNNBOWURANFDS-UHFFFAOYSA-N
- Inchi: InChI=1S/C7H5BF2O3/c9-6-4(3-11)1-2-5(7(6)10)8(12)13/h1-3,12-13H
- SMILES: C1=CC(=C(C(=C1C=O)F)F)B(O)O
Computed Properties
- Exact Mass: 186.03000
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 2
- Monoisotopic Mass: 186.03
- Heavy Atom Count: 13
- Complexity: 191
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: nothing
- Tautomer Count: nothing
- Surface Charge: 0
- Topological Polar Surface Area: 57.5A^2
Experimental Properties
- LogP: -0.54290
- PSA: 57.53000
- Refractive Index: 1.503
- Boiling Point: 347.7±52.0 °C at 760 mmHg
- Melting Point: >300 °C (lit.)
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
- Flash Point: 164.1±30.7 °C
- Density: 1.4±0.1 g/cm3
2,3-Difluoro-4-formylphenylboronic acid Security Information
- WGK Germany:3
- Safety Instruction: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
- Hazardous Material transportation number:NONH for all modes of transport
- Hazard Statement: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
-
Warning Statement:
P264 wash thoroughly after treatment
p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
p305 if in eyes
p351 rinse carefully with water for a few minutes
p338 remove contact lenses (if any) and easy to operate, continue rinsing
p337 if eye irritation persists
p313 get medical advice / care - Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
- Signal Word:warning
- HazardClass:IRRITANT
2,3-Difluoro-4-formylphenylboronic acid Customs Data
- HS CODE:2931900090
- Customs Data:
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
2,3-Difluoro-4-formylphenylboronic acid Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P003FYT-5g |
2 3-DIFLUORO-4-FORMYPHENYLBORONIC ACID |
480424-84-8 | 98% | 5g |
$88.00 | 2025-02-19 | |
A2B Chem LLC | AB59861-1g |
2,3-Difluoro-4-formylphenylboronic acid |
480424-84-8 | 95% | 1g |
$22.00 | 2024-04-19 | |
Aaron | AR003G75-100mg |
2 3-DIFLUORO-4-FORMYPHENYLBORONIC ACID |
480424-84-8 | 98% | 100mg |
$10.00 | 2025-01-22 | |
abcr | AB271499-1 g |
2,3-Difluoro-4-formylphenylboronic acid; . |
480424-84-8 | 1g |
€178.00 | 2023-01-25 | ||
Alichem | A019118199-25g |
(2,3-Difluoro-4-formylphenyl)boronic acid |
480424-84-8 | 95% | 25g |
$376.20 | 2023-09-01 | |
Apollo Scientific | PC5653-100mg |
2,3-Difluoro-4-formylbenzeneboronic acid |
480424-84-8 | 99% | 100mg |
£15.00 | ||
Chemenu | CM133928-5g |
(2,3-Difluoro-4-formylphenyl)boronic acid |
480424-84-8 | 95+% | 5g |
$119 | 2021-08-05 | |
Crysdot LLC | CD12068870-25g |
(2,3-Difluoro-4-formylphenyl)boronic acid |
480424-84-8 | 95+% | 25g |
$339 | 2024-07-24 | |
Enamine | EN300-335972-0.1g |
(2,3-difluoro-4-formylphenyl)boronic acid |
480424-84-8 | 95% | 0.1g |
$19.0 | 2023-09-04 | |
eNovation Chemicals LLC | Y1237347-5g |
2 3-DIFLUORO-4-FORMYPHENYLBORONIC ACID |
480424-84-8 | 98% | 5g |
$155 | 2024-06-07 |
2,3-Difluoro-4-formylphenylboronic acid Suppliers
Shanghai Aladdin Biochemical Technology Co., Ltd
(CAS:480424-84-8)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:480424-84-8)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
2,3-Difluoro-4-formylphenylboronic acid Related Literature
-
1. Solid-phase synthesis and evaluation of tumour-targeting phenylboronate-based MRI contrast agentsJonathan Martinelli,Rogelio Jiménez-Juárez,Diego Alberti,Simonetta Geninatti Crich,Kristina Djanashvili Org. Biomol. Chem. 2020 18 7899
Recommended suppliers
Amadis Chemical Company Limited
(CAS:480424-84-8)2,3-Difluoro-4-formylphenylboronic acid

Purity:99%/99%
Quantity:10g/25g
Price($):191.0/476.0